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Compound of Interest

Compound Name: Lanthanum(lll) nitrate hexahydrate

Cat. No.: B083358

Essential Safety and Handling Guide for
Lanthanum(lil) Nitrate Hexahydrate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Lanthanum(lll) nitrate hexahydrate. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Lanthanum(lll) nitrate hexahydrate is a strong oxidizer and can cause serious eye irritation,
as well as skin and respiratory irritation.[1] Adherence to the following procedures is critical to
minimize risks.

Hazard Identification and Classification

Hazard Class Category Hazard Statement

e . H272: May intensify fire;
Oxidising Solids Category 2

oxidiser[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1]
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b083358?utm_src=pdf-interest
https://www.benchchem.com/product/b083358?utm_src=pdf-body
https://www.benchchem.com/product/b083358?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LANTHANUM-NITRATE-CASNO-10277-43-04345-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Lanthanum(lil)

nitrate hexahydrate to prevent exposure.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield compliant with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[2]

Protects against dust particles
and splashes that can cause

serious eye damage.[3][4]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[2]

Prevents skin irritation from

direct contact.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
generated and exposure limits

may be exceeded.[2]

Protects against respiratory
tract irritation from inhaling
dust.[2]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2]

Locate and ensure accessibility of emergency equipment, including an eyewash station and

safety shower.[5]

Remove all combustible materials from the handling area.[2][6]

Wear all required PPE before handling the chemical.

. Handling:

Avoid generating dust.[2][6] Use with adequate ventilation.[2]
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o Keep the container tightly closed when not in use.[2]

e Avoid contact with eyes, skin, and clothing.[2]

e Do not eat, drink, or smoke in the handling area.[1]

e Wash hands thoroughly after handling.[2]

3. Storage:

« Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

reducing agents and combustible materials.[2]

o Keep containers tightly closed in a dry place.[1][4] The substance is hygroscopic.[2][4]

o Store locked up.[1][6]

Emergency First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing. Flush skin with
plenty of water for at least 15 minutes. Get

medical aid if irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get immediate medical
aid.[2]

Ingestion

If the victim is conscious and alert, give 2-4
cupfuls of milk or water. Never give anything by
mouth to an unconscious person. Get

immediate medical aid.[2]
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Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[7]

o Chemical Waste: Lanthanum(lll) nitrate hexahydrate is considered a hazardous waste.[7]
It may be classified under EPA hazardous waste numbers D001 (ignitability) and D003
(reactivity).[7]

e Procedure for Small Spills:
o Clean up spills immediately, avoiding dust generation.[7]
o Use a clean shovel to place the material into a dry, covered container.[1]

o For small quantities of oxidizing agents, cautiously acidify a 3% solution to pH 2 with
sulfuric acid, then gradually add a 50% excess of sodium bisulfite solution with stirring.[7]

o Container Disposal: Do not reuse empty containers.[1] Puncture and dispose of at an
authorized landfill.[7]

» Consult your institution's environmental health and safety office for specific disposal
guidance.

Safety Workflow

Caption: Workflow for safely handling Lanthanum(lll) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Lanthanum(lll) nitrate hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083358#personal-protective-equipment-for-handling-
lanthanum-iii-nitrate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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